Cas no 1396801-70-9 (5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 1396801-70-9
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• CID: 6185565
• PubChem ID: 71786706
• Update Time: 2025-06-08

5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• 5-chloro-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide
• 5-chloro-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]thiophene-2-carboxamide
• 1396801-70-9
• F6178-6508
• AKOS024535380
• 5-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}thiophene-2-carboxamide
• VU0534515-1

• Inchi： 1S/C16H17ClN2O3S/c17-14-2-1-13(23-14)15(20)18-9-11-3-6-19(7-4-11)16(21)12-5-8-22-10-12/h1-2,5,8,10-11H,3-4,6-7,9H2,(H,18,20)
• InChI Key： ZQMFOTXSNZZIIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2CCN(C(C3=COC=C3)=O)CC2)=O)S1

Computed Properties

• Exact Mass: 352.0648413g/mol
• Monoisotopic Mass: 352.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide

5-Chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1396801-70-9, commonly referred to as 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring, a piperidine moiety, and a furan group, making it a prime candidate for advanced chemical research and drug development.

Thiophene is a heterocyclic aromatic compound that forms the core of this molecule. The presence of a chlorine substituent at the 5-position of the thiophene ring adds to its chemical reactivity and stability. This substitution pattern is crucial for the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition. Recent studies have highlighted the importance of such substitutions in modulating the electronic properties of aromatic systems, thereby enhancing their reactivity in synthetic chemistry.

The piperidine moiety attached to the thiophene ring introduces significant steric and electronic effects. Piperidine is a six-membered cyclic amine that contributes to the molecule's ability to form hydrogen bonds and participate in various stereochemical interactions. The furan-3-carbonyl group further enhances the molecule's versatility by introducing a conjugated system that can engage in π-π interactions. This combination of functional groups makes the compound highly promising for applications in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and metabolism of such complex molecules with greater accuracy. For instance, molecular docking studies have revealed that 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide exhibits strong binding affinity towards several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, amide bond formation, and cyclization reactions. The use of transition metal catalysts, such as palladium(II) complexes, has significantly improved the efficiency and yield of these reactions. Furthermore, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during the synthesis process.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent studies have also explored its behavior under extreme conditions, such as high pressure and temperature, providing valuable insights into its thermal stability and phase transitions.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Research indicates that under aerobic conditions, the molecule undergoes oxidative cleavage of its conjugated system, leading to the formation of smaller organic fragments. These findings are critical for designing sustainable chemical processes that minimize environmental contamination.

In conclusion, 5-chloro-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 1396801-70-9) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.